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Compound of Interest

Compound Name: Ethyl 4-chloroacetoacetate

Cat. No.: B029291 Get Quote

This guide provides critical safety protocols and logistical procedures for researchers,

scientists, and drug development professionals handling Ethyl 4-chloroacetoacetate.

Adherence to these guidelines is essential for ensuring personal safety and proper

management of this chemical.

Chemical Profile and Hazards

Ethyl 4-chloroacetoacetate is a combustible liquid that is toxic if swallowed and can be fatal if

it comes into contact with the skin.[1][2][3] It is known to cause severe skin burns and eye

damage, and may also trigger an allergic skin reaction.[1][2] This substance is a lachrymator,

meaning it can cause tearing.[1] Furthermore, it poses a significant environmental threat, as it

is toxic to aquatic life with long-lasting effects.[1][3]
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Property Value

Appearance Clear, light yellow liquid[1]

Odor Pungent, vinegar-like

CAS Number 638-07-3[4][5]

Molecular Formula C₆H₉ClO₃[4]

Molecular Weight 164.59 g/mol [4][5]

Boiling Point 103 °C / 217.4 °F[1]

Flash Point 96 °C / 204.8 °F (closed cup)[1][5]

Density 1.210 - 1.218 g/cm³ at 25 °C[1][5]

Water Solubility 47.5 g/L at 20°C[1][6]

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls and Preparation:

Ventilation: Always handle Ethyl 4-chloroacetoacetate in a chemical fume hood to ensure

adequate ventilation.[1][2]

Proximity to Safety Equipment: Ensure that a safety shower and an eyewash station are

readily accessible in the immediate vicinity of the handling area.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields, conforming to

EN 166 (EU) or NIOSH (US) standards. A face shield (minimum 8-inch) is also required.[3][4]

[7]

Skin Protection:

Gloves: Wear chemical-impermeable gloves. Inspect gloves for any damage before use.

Employ the proper glove removal technique to avoid skin contact with the outer surface of

the glove.[4][7]
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Clothing: Wear a complete chemical-protective suit. Fire or flame-resistant and impervious

clothing is recommended.[4][7] Contaminated work clothing should not be allowed out of

the workplace.[7]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges.[3][4]

3. Handling the Chemical:

Avoid all contact with skin, eyes, and clothing.[4]

Do not inhale vapors or mists.[4]

Do not eat, drink, or smoke in the handling area.[2][7]

Wash your hands and any exposed skin thoroughly after handling.[2]

4. Storage:

Store in a cool, dry, and well-ventilated area.[1][4]

Keep the container tightly closed.[1][4] Containers that have been opened must be resealed

carefully and kept upright to prevent leakage.[3]

The storage area should be locked.[1][7]

Emergency Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, including

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing. Seek immediate

medical advice.[1][4][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1][4][7]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If the person is not

breathing, provide artificial respiration, but do

not use the mouth-to-mouth method if the

substance was ingested or inhaled. Seek

immediate medical attention.[1][7]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor immediately.[1][4][7]

Spill and Disposal Plan
1. Spill Response:

Evacuation and Ventilation: Evacuate personnel from the spill area. Ensure there is

adequate ventilation.[6][4]

Personal Protection: Wear the appropriate personal protective equipment as detailed above,

including respiratory protection.[6][4]

Containment and Cleanup: Prevent further leakage or spillage if it is safe to do so. Do not let

the product enter drains.[3][4] Absorb the spill with an inert material (e.g., sand, earth,

vermiculite) and collect it into a suitable, closed container for disposal.[6][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA15641~~PDF~~MTR~~CGV4~~EN~~2022-04-11%2013:16:39~~Ethyl%204-chloroacetoacetate~~
https://www.cdhfinechemical.com/images/product/msds/37_778187729_ETHYL-4-CHLOROACETOACETATE-CASNO-638-07-3-MSDS.pdf
https://www.echemi.com/sds/ethyl4-chloroacetoacetate-pid_Rock7063.html
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA15641~~PDF~~MTR~~CGV4~~EN~~2022-04-11%2013:16:39~~Ethyl%204-chloroacetoacetate~~
https://www.cdhfinechemical.com/images/product/msds/37_778187729_ETHYL-4-CHLOROACETOACETATE-CASNO-638-07-3-MSDS.pdf
https://www.echemi.com/sds/ethyl4-chloroacetoacetate-pid_Rock7063.html
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA15641~~PDF~~MTR~~CGV4~~EN~~2022-04-11%2013:16:39~~Ethyl%204-chloroacetoacetate~~
https://www.echemi.com/sds/ethyl4-chloroacetoacetate-pid_Rock7063.html
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA15641~~PDF~~MTR~~CGV4~~EN~~2022-04-11%2013:16:39~~Ethyl%204-chloroacetoacetate~~
https://www.cdhfinechemical.com/images/product/msds/37_778187729_ETHYL-4-CHLOROACETOACETATE-CASNO-638-07-3-MSDS.pdf
https://www.echemi.com/sds/ethyl4-chloroacetoacetate-pid_Rock7063.html
https://www.chemicalbook.com/msds/ethyl-4-chloroacetoacetate.htm
https://www.cdhfinechemical.com/images/product/msds/37_778187729_ETHYL-4-CHLOROACETOACETATE-CASNO-638-07-3-MSDS.pdf
https://www.chemicalbook.com/msds/ethyl-4-chloroacetoacetate.htm
https://www.cdhfinechemical.com/images/product/msds/37_778187729_ETHYL-4-CHLOROACETOACETATE-CASNO-638-07-3-MSDS.pdf
https://www.chemicalbook.com/msds/ethyl-4-chloroacetoacetate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_778187729_ETHYL-4-CHLOROACETOACETATE-CASNO-638-07-3-MSDS.pdf
https://www.chemicalbook.com/msds/ethyl-4-chloroacetoacetate.htm
https://www.cdhfinechemical.com/images/product/msds/37_778187729_ETHYL-4-CHLOROACETOACETATE-CASNO-638-07-3-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Disposal:

Waste Classification: This material and its container are considered hazardous waste.[1]

Disposal Method: Dispose of the contents and the container at an approved waste disposal

plant.[1][7] Surplus and non-recyclable solutions should be offered to a licensed disposal

company.[3][4] Do not dispose of it in surface water or the sanitary sewer system.[1]

Contaminated Packaging: Dispose of contaminated packaging at a hazardous or special

waste collection point.[1]
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Caption: Workflow for the safe handling and disposal of Ethyl 4-chloroacetoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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